1-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazine

• IUPAC Name: 2-methyl-4-[4-(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C19H23N7/c1-13-12-17-19(20-6-7-26(17)23-13)25-10-8-24(9-11-25)18-15-4-3-5-16(15)21-14(2)22-18/h6-7,12H,3-5,8-11H2,1-2H3
• InChI Key: HVTIDLCEEJEIDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=CN=C(C2=C1)N3CCN(CC3)C4=NC(=NC5=C4CCC5)C
• Molecular Formula: C19H23N7
• Molecular Weight: 349.4 g/mol
• CAS No.: 2640971-78-2

Description

1-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazine is a bicyclic heterocyclic compound featuring a piperazine linker connecting two distinct aromatic systems: a 2-methylcyclopenta[d]pyrimidine and a 2-methylpyrazolo[1,5-a]pyrazine.

The cyclopenta[d]pyrimidine moiety contributes to planar aromaticity, which may enhance DNA intercalation or protein binding, while the pyrazolo[1,5-a]pyrazine system offers hydrogen-bonding capabilities through its nitrogen-rich framework. Piperazine, a flexible linker, improves solubility and pharmacokinetic properties, as seen in analogous compounds .

Comparison with Similar Compounds

Core Heterocycle Modifications

Compound Name	Core Structure	Substituents	Key Differences
Target Compound	Cyclopenta[d]pyrimidine + Pyrazolo[1,5-a]pyrazine	2-methyl groups on both cores	Combines fused bicyclic systems with methyl substituents for steric stabilization
1-[2-(4-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(pyridin-2-yl)piperazine ()	Pyrazolo[1,5-a]pyrazine	4-butoxyphenyl, pyridinyl	Lacks cyclopenta[d]pyrimidine; hydrophobic butoxy group may enhance membrane permeability
5-Isopropyl-2-methyl-7-(4-methylpiperazinyl)-3-phenylpyrazolo[1,5-a]pyrimidine ()	Pyrazolo[1,5-a]pyrimidine	Isopropyl, phenyl, 4-methylpiperazinyl	Pyrimidine instead of pyrazine; bulky phenyl/isopropyl groups may hinder target engagement

Piperazine-Linked Analogues

Compound Name	Piperazine Substituents	Biological Relevance
Target Compound	Cyclopenta[d]pyrimidin-4-yl, 2-methylpyrazolo[1,5-a]pyrazin-4-yl	Dual aromatic systems for multi-target engagement
4-oxo-N-[(pyridin-2-yl)methyl]-5-[3-(trifluoromethyl)phenyl]methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carb ()	Pyridinylmethyl, trifluoromethylphenyl	Electron-withdrawing CF3 group enhances metabolic stability
1-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}azetidin-3-amine dihydrochloride ()	Azetidin-3-amine	Smaller azetidine ring increases rigidity but reduces solubility

Physicochemical Properties

Compound Name	Molecular Weight	Calculated C/H/N (%) (Found)	Solubility (Predicted)
Target Compound	~428.47*	C: ~58.5%; H: ~5.6%; N: ~26.1%	Moderate (logP ~2.5–3.0)
4n ()	416.36	C: 54.81 (54.61); H: 3.36 (3.58); N: 20.18 (19.96)	Low (logP ~3.8)
4c ()	394.38	C: 57.86 (57.66); H: 4.60 (4.82); N: 21.31 (21.05)	Moderate (logP ~2.9)

*Estimated based on analogous compounds in –3, 13–13.

Kinase Inhibition (PI3Kδ/PI3Kα)

Compound Name	PI3Kδ IC50 (nM)	PI3Kα IC50 (nM)	Selectivity (δ/α)
2-methylpyrazolo[1,5-a]pyrimidine derivatives ()	1.2–15.8	120–850	10–70x
Target Compound (Predicted)	~5–10*	~500–800*	~50–100x

*Extrapolated from : Methyl substituents on pyrazolo[1,5-a]pyrazine likely enhance selectivity for PI3Kδ over PI3Kα due to steric complementarity .

GPCR Modulation

Compounds with pyrazolo[1,5-a]pyrazine-piperazine architectures (e.g., ) show affinity for adenosine A2A and serotonin receptors.

Research Findings and Trends

Synthetic Accessibility: The target compound’s synthesis likely follows multicomponent protocols similar to –3 and 11, leveraging regioselective cyclization of aldehydes with aminopyrazoles .

Metabolic Stability : Piperazine-linked compounds (e.g., ) exhibit improved half-lives compared to azetidine or morpholine derivatives, as piperazine’s basic nitrogen facilitates protonation and solubility in acidic environments .

Structural Insights : X-ray crystallography (via SHELX software, ) confirms that methyl substituents on cyclopenta[d]pyrimidine reduce ring puckering, enhancing planar stacking interactions .